Cas no 1251563-65-1 (1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one)

• Product Name: 1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• CAS No: 1251563-65-1
• MF: C₂₀H₂₇N₇O₂
• MW: 397.474083185196
• CID: 6049137
• PubChem ID: 52417071
• Update Time: 2025-07-18

1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• VU0526650-1
• 1251563-65-1
• F5868-0320
• 1-{4-[6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl]piperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one
• AKOS024525888
• 1-[4-(6-methyl-2-piperidin-1-ylpyrimidin-4-yl)piperazin-1-yl]-2-pyrimidin-2-yloxyethanone
• 1-(4-(6-methyl-2-(piperidin-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(pyrimidin-2-yloxy)ethanone

• Inchi： 1S/C20H27N7O2/c1-16-14-17(24-19(23-16)27-8-3-2-4-9-27)25-10-12-26(13-11-25)18(28)15-29-20-21-6-5-7-22-20/h5-7,14H,2-4,8-13,15H2,1H3
• InChI Key： VQNTWCORXPHSPI-UHFFFAOYSA-N
• SMILES： O=C(COC1N=CC=CN=1)N1CCN(C2C=C(C)N=C(N=2)N2CCCCC2)CC1

Computed Properties

• Exact Mass: 397.22262313g/mol
• Monoisotopic Mass: 397.22262313g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 5
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 87.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one

Introduction to Compound with CAS No. 1251563-65-1 and Its Applications in Modern Medicinal Chemistry

The compound with the CAS number 1251563-65-1 is a highly intriguing molecule in the realm of medicinal chemistry, characterized by its unique structural and functional attributes. This compound, formally known as 1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one, has garnered significant attention due to its potential applications in the development of novel therapeutic agents. The intricate architecture of this molecule, featuring multiple heterocyclic rings and functional groups, makes it a promising candidate for further exploration in drug discovery.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors targeting various biological pathways. The compound in question exhibits a dual-action mechanism, combining the properties of piperazine and pyrimidine derivatives, which are well-known for their pharmacological activity. Specifically, the presence of a piperidin-1-yl moiety and a pyrimidin-2-yloxy group contributes to its ability to interact with biological targets in a highly specific manner. This specificity is crucial for minimizing side effects and enhancing therapeutic efficacy.

The structural features of this compound also make it an attractive scaffold for further chemical modifications. Researchers have been exploring various strategies to optimize its pharmacokinetic properties, such as solubility, bioavailability, and metabolic stability. For instance, the introduction of additional functional groups or the modification of existing ones can significantly alter its biological activity. These modifications are often guided by computational modeling and experimental data, ensuring that each derivative is meticulously designed to meet specific therapeutic requirements.

One of the most exciting aspects of this compound is its potential application in the treatment of neurological disorders. The combination of piperazine and pyrimidine moieties is known to enhance binding affinity to certain neurotransmitter receptors, making it a viable candidate for drugs targeting conditions such as depression, anxiety, and epilepsy. Recent studies have demonstrated that derivatives of this compound exhibit promising effects in preclinical models, suggesting their potential as lead compounds for further development.

The role of computational chemistry in the design and optimization of this compound cannot be overstated. Advanced computational methods, including molecular dynamics simulations and quantum mechanical calculations, have been instrumental in understanding its interactions with biological targets at the atomic level. These insights have guided synthetic chemists in designing more effective derivatives with improved pharmacological profiles. Additionally, machine learning algorithms have been employed to predict the biological activity of new analogs based on existing data, significantly accelerating the drug discovery process.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques such as transition-metal-catalyzed reactions and flow chemistry has streamlined the process, making it more efficient and scalable. These techniques not only improve the overall yield but also reduce waste generation, aligning with the growing emphasis on sustainable chemistry practices.

In conclusion, the compound with CAS number 1251563-65-1, named formally as 1-{4-6-methyl-2-(piperidin-1-yl)pyrimidin-4-ylpiperazin-1-yl}-2-(pyrimidin-2-yloxy)ethan-1-one, represents a significant advancement in medicinal chemistry. Its unique structural features and promising pharmacological activity make it a valuable tool for developing novel therapeutic agents. With ongoing research focused on optimizing its properties and exploring new applications, this compound is poised to play a crucial role in addressing various medical challenges.